Cas no 120095-64-9 (2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone)

2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone is a specialized organic compound featuring a trichloroacetyl group bonded to a nitro-substituted imidazole ring. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing nitro and trichloromethyl groups enhances its electrophilic character, facilitating nucleophilic substitution reactions. Its crystalline form ensures stability and ease of handling under controlled conditions. The compound is particularly valued in heterocyclic chemistry for constructing complex molecular frameworks. Proper storage in a cool, dry environment is recommended to maintain its integrity. Handling requires standard laboratory precautions due to its potential reactivity.
2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone structure
120095-64-9 structure
Product Name:2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone
CAS No:120095-64-9
MF:C6H4Cl3N3O3
MW:272.473258018494
MDL:MFCD03789538
CID:133159
PubChem ID:7015471
Update Time:2025-10-05

2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone
    • 1-Methyl-4-nitro-2-(trichloroacetyl)-1H-imidazole
    • 2,2,2-trichloro-1-(1-methyl-4-nitroimidazol-2-yl)ethanone
    • Ethanone,2,2,2-trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)-
    • 1-methyl-4-nitro-1H-imidazol-2-yl trichloromethyl ketone
    • 1-methyl-4-nitro-2-trichloroacetylimidazole
    • 2-trichloroacetyl-1-methyl-4-nitroimidazole
    • 4-nitro-1-methyl-2-trichloroacetylimidazole
    • 4-nitro-2-trichloroacetyl-N-methyl-1H-imidazole
    • 2,2,2-TRICHLORO-1-(1-METHYL-4-NITRO-1H-IMIDAZOL-2-YL)-ETHANONE
    • 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-
    • Ethanone, 2,2,2-trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)-
    • MFCD03789538
    • 2,2,2-trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethan-1-one
    • AKOS015908798
    • AC-30388
    • BS-51253
    • 4-nitro-N-methyl-2-trichloroacetylimidazole
    • SCHEMBL5231541
    • D76782
    • A904225
    • DTXSID30426739
    • 120095-64-9
    • CS-0108342
    • J-004255
    • MDL: MFCD03789538
    • Inchi: 1S/C6H4Cl3N3O3/c1-11-2-3(12(14)15)10-5(11)4(13)6(7,8)9/h2H,1H3
    • InChI Key: INKVZBLTZFTRTH-UHFFFAOYSA-N
    • SMILES: ClC(C(C1=NC(=CN1C)[N+](=O)[O-])=O)(Cl)Cl

Computed Properties

  • Exact Mass: 270.93200
  • Monoisotopic Mass: 270.931824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 80.71000
  • LogP: 2.40440
  • Solubility: Not determined

2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone Pricemore >>

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2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone Related Literature

Additional information on 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone

Comprehensive Overview of 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone (CAS No. 120095-64-9)

The compound 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone (CAS No. 120095-64-9) is a specialized chemical entity with significant relevance in modern synthetic chemistry and pharmaceutical research. This nitroimidazole derivative is characterized by its unique molecular structure, which combines a trichloroethanone moiety with a methyl-nitroimidazole ring. Such structural features make it a valuable intermediate in the synthesis of complex organic molecules, particularly those targeting antimicrobial and antiparasitic applications.

In recent years, the demand for heterocyclic compounds like 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential in medicinal chemistry, especially in the development of novel antifungal agents and enzyme inhibitors. The presence of both nitro and trichloromethyl groups in its structure enhances its reactivity, enabling it to participate in diverse cross-coupling reactions and nucleophilic substitutions.

One of the most frequently asked questions about this compound revolves around its synthetic pathways. The synthesis of 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone typically involves the nitration of a pre-formed imidazole ring, followed by acylation with a trichloroacetyl reagent. This process highlights the compound's role as a building block for more complex molecules. Its stability under various conditions and solubility in organic solvents further contribute to its utility in laboratory settings.

From an industrial perspective, CAS No. 120095-64-9 is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on eco-friendly processes, researchers are investigating ways to optimize its production to minimize waste generation and energy consumption. The compound's biodegradability and toxicity profile are also key areas of interest, particularly for applications in agricultural chemistry and material science.

Another trending topic related to this compound is its spectroscopic characterization. Advanced techniques such as NMR, IR spectroscopy, and mass spectrometry are routinely employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-throughput screening and combinatorial chemistry. Additionally, computational studies using molecular docking and QSAR models have shed light on its potential bioactive conformations.

In summary, 2,2,2-Trichloro-1-(1-methyl-4-nitro-1H-imidazol-2-yl)ethanone (CAS No. 120095-64-9) represents a fascinating intersection of organic synthesis, pharmaceutical innovation, and environmental sustainability. Its multifaceted applications and ongoing research developments make it a compound of enduring interest to chemists and industry professionals alike.

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